Cas no 898437-30-4 (8-{4-(4-bromophenyl)methylpiperazin-1-yl}-7-butyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-{4-(4-bromophenyl)methylpiperazin-1-yl}-7-butyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 898437-30-4
• MF: C₂₁H₂₇BrN₆O₂
• MW: 475.382083177567
• CID: 5484199
• Update Time: 2025-07-09

8-{4-(4-bromophenyl)methylpiperazin-1-yl}-7-butyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-[4-[(4-bromophenyl)methyl]piperazin-1-yl]-7-butyl-3-methylpurine-2,6-dione
• 8-{4-(4-bromophenyl)methylpiperazin-1-yl}-7-butyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C21H27BrN6O2/c1-3-4-9-28-17-18(25(2)21(30)24-19(17)29)23-20(28)27-12-10-26(11-13-27)14-15-5-7-16(22)8-6-15/h5-8H,3-4,9-14H2,1-2H3,(H,24,29,30)
• InChI Key： YKMRZQLRRALXKW-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=C(Br)C=C2)CC1

Additional information on 8-{4-(4-bromophenyl)methylpiperazin-1-yl}-7-butyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

8-{4-(4-bromophenyl)methylpiperazin-1-yl}-7-butyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Comprehensive Overview

The compound with CAS No. 898437-30-4, known as 8-{4-(4-bromophenyl)methylpiperazin-1-yl}-7-butyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and therapeutic potential. The molecule's structure is characterized by a purine ring system with specific substituents that confer unique properties and functionalities.

The purine ring serves as the core framework of this compound, with two fused nitrogen-containing rings forming its foundation. The substituents attached to this core play a pivotal role in determining its biological activity and pharmacokinetic profile. Notably, the piperazine moiety at position 8 introduces significant structural complexity and functional diversity. Piperazine is a six-membered ring containing two nitrogen atoms and is commonly found in various bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets.

One of the most intriguing aspects of this compound is the presence of a bromophenyl group attached to the piperazine ring. The bromine atom introduces electronic effects that can influence the molecule's reactivity and binding affinity to target proteins. Recent studies have highlighted the importance of halogen atoms in modulating the pharmacological properties of small molecules. For instance, bromination can enhance lipophilicity and improve membrane permeability, which are critical factors for drug bioavailability.

The butyl group at position 7 adds another layer of complexity to the molecule's structure. This alkyl chain contributes to the molecule's hydrophobicity and can influence its solubility and stability in various biological environments. Additionally, the methyl group at position 3 further diversifies the molecule's chemical profile by introducing steric effects that may impact its interactions with biomolecules.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed potential binding modes with key biological targets such as kinases and G-protein coupled receptors (GPCRs). The purine skeleton is particularly well-suited for binding to these targets due to its ability to adopt conformations that mimic natural ligands.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The introduction of the piperazine moiety often requires careful optimization to ensure high yields and purity. Researchers have explored various synthetic pathways, including Buchwald-Hartwig amination and Suzuki coupling reactions, to construct this complex molecule efficiently.

From a therapeutic standpoint, this compound has shown promise in preclinical models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to modulate neuroprotective pathways has been extensively studied using in vitro assays and animal models. Recent findings suggest that it may act as an antioxidant by scavenging reactive oxygen species (ROS) and reducing oxidative stress in neuronal cells.

Moreover, this compound has demonstrated potential as an anticancer agent by inhibiting key enzymes involved in tumor progression. Preclinical studies have shown that it can induce apoptosis in cancer cells while sparing normal cells, indicating a favorable therapeutic index. The bromophenyl group has been implicated in enhancing these antitumor activities by modulating drug uptake into cancer cells.

In conclusion, 8-{4-(4-bromophenyl)methylpiperazin-1-yl}-7-butyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a cutting-edge example of how structural diversity can be leveraged to design bioactive molecules with therapeutic potential. Its unique combination of functional groups makes it a valuable tool for exploring novel drug targets and mechanisms of action. As research continues to uncover its full spectrum of biological activities, this compound holds great promise for advancing innovative treatments across multiple therapeutic areas.